5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy- 5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-
Brand Name: Vulcanchem
CAS No.: 56149-23-6
VCID: VC20779845
InChI: InChI=1S/C21H20O9/c1-30-11-4-2-3-8-14(11)20(28)16-15(17(8)25)18(26)9-5-21(29,12(24)7-22)6-10(23)13(9)19(16)27/h2-4,10,12,22-24,26-27,29H,5-7H2,1H3/t10-,12-,21-/m0/s1
SMILES: COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O
Molecular Formula: C₂₁H₂₀O₉
Molecular Weight: 416.4 g/mol

5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-

CAS No.: 56149-23-6

Cat. No.: VC20779845

Molecular Formula: C₂₁H₂₀O₉

Molecular Weight: 416.4 g/mol

* For research use only. Not for human or veterinary use.

5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy- - 56149-23-6

Specification

CAS No. 56149-23-6
Molecular Formula C₂₁H₂₀O₉
Molecular Weight 416.4 g/mol
IUPAC Name (7S,9S)-9-[(1S)-1,2-dihydroxyethyl]-6,7,9,11-tetrahydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C21H20O9/c1-30-11-4-2-3-8-14(11)20(28)16-15(17(8)25)18(26)9-5-21(29,12(24)7-22)6-10(23)13(9)19(16)27/h2-4,10,12,22-24,26-27,29H,5-7H2,1H3/t10-,12-,21-/m0/s1
Standard InChI Key CGVVIRBOJFDFBH-FPQVQZPGSA-N
Isomeric SMILES COC1=CC=CC2=C1C(=O)C3=C(C4=C(C[C@](C[C@@H]4O)([C@H](CO)O)O)C(=C3C2=O)O)O
SMILES COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O
Canonical SMILES COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O

Introduction

Chemical Identity and Nomenclature

The compound 5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy- belongs to the anthracycline class of molecules, which are characterized by a tetracyclic ring system with adjacent quinone-hydroquinone groups. The systematic naming follows the IUPAC guidelines for polycyclic aromatic compounds with multiple functional groups. The name indicates a naphthacenedione core structure (a tetracyclic system) with specific substitutions at designated positions.

The naming components can be broken down as follows: "5,12-Naphthacenedione" refers to the tetracyclic backbone with quinone functionalities at positions 5 and 12; "8-(1,2-dihydroxyethyl)" indicates the presence of a 1,2-dihydroxyethyl side chain at position 8; "7,8,9,10-tetrahydro" signifies that these positions in the ring system are hydrogenated; and "6,8,10,11-tetrahydroxy-1-methoxy-" specifies the presence of hydroxyl groups at positions 6, 8, 10, and 11, along with a methoxy group at position 1.

The compound shares structural similarities with other anthracycline derivatives such as daunorubicinol aglycone, which has a similar tetracyclic backbone but differs in the substitution pattern, particularly at position 8 where it contains a 1-hydroxyethyl group instead of a 1,2-dihydroxyethyl group.

Structural Characteristics

Core Structure

The compound features a tetracyclic ring system characteristic of the anthracycline family. This system consists of a planar aromatic region (rings A, B, and C) and a non-planar hydroaromatic region (ring D). The basic skeleton includes a 7,8,9,10-tetrahydrotetracene-5,12-dione system, which forms the backbone of the molecule.

The tetracyclic system contains two quinone moieties at positions 5 and 12, which are key functional groups that contribute to the chemical reactivity and potential biological activity of the compound. These quinone groups are capable of undergoing redox reactions, which may play a significant role in any biological interactions of the molecule.

Functional Groups and Substituents

The molecule contains several important functional groups that define its chemical behavior:

  • A 1,2-dihydroxyethyl side chain at position 8, which contains two adjacent hydroxyl groups on a two-carbon chain

  • Hydroxyl groups at positions 6, 8, 10, and 11, contributing to the compound's hydrophilicity and potential for hydrogen bonding

  • A methoxy group at position 1, which adds to the compound's steric bulk and can influence its interactions with biological systems

The presence of multiple hydroxyl groups makes this compound highly polar and likely capable of forming hydrogen bonds with various biological targets. The 1,2-dihydroxyethyl group at position 8 is particularly noteworthy as it differs from the 1-hydroxyethyl group found in related compounds like daunorubicinol aglycone.

Stereochemistry

Based on structural analogies with related compounds, the molecule likely possesses several stereogenic centers, particularly at positions 8 and 10 of the tetracyclic system. The stereochemistry at these positions can significantly influence the three-dimensional shape of the molecule and consequently its biological activity and interactions with other molecules.

By comparison with daunorubicinol aglycone, which has specified (8S,10S) stereochemistry, it is reasonable to infer that similar stereochemical configurations might be favored in our target compound, though specific configurational details would require direct experimental confirmation.

Physical and Chemical Properties

Molecular Formula and Weight

The molecular formula of the compound can be estimated based on its structural features. Given the similarities with daunorubicinol aglycone (C₂₁H₂₀O₈, 400.4 g/mol), but with an additional hydroxyl group in the side chain at position 8, the target compound would likely have a formula of C₂₁H₂₀O₉ and a correspondingly higher molecular weight.

Table 1: Estimated Physical Properties

PropertyValueBasis for Estimation
Molecular FormulaC₂₁H₂₀O₉Structural analysis
Molecular Weight~416.4 g/molCalculated from formula
Physical StateSolidBased on similar compounds
ColorLikely red to orangeCharacteristic of anthracyclines
SolubilityLikely soluble in polar organic solventsBased on functional group analysis

Spectroscopic Properties

Based on the structural features of the compound, it would be expected to exhibit characteristic spectroscopic profiles:

  • UV-Visible Spectroscopy: The compound likely exhibits strong absorption bands in the visible region due to its extended conjugated system, particularly the quinone chromophores. This would contribute to its characteristic color, typically red to orange for anthracyclines.

  • Infrared Spectroscopy: The presence of multiple hydroxyl groups would result in strong, broad O-H stretching bands in the 3200-3600 cm⁻¹ region. The quinone functionalities would show characteristic C=O stretching bands at approximately 1630-1680 cm⁻¹.

  • Nuclear Magnetic Resonance (NMR): The compound would display complex ¹H-NMR and ¹³C-NMR spectra reflecting its multiple functional groups and stereogenic centers. The methoxy group would show a characteristic singlet at approximately 3.5-4.0 ppm in the ¹H-NMR spectrum.

Chemical Reactivity

The chemical reactivity of the compound is largely determined by its functional groups:

  • The quinone moieties at positions 5 and 12 are susceptible to redox reactions, potentially undergoing one- or two-electron reductions.

  • The multiple hydroxyl groups can participate in hydrogen bonding and may undergo esterification or other derivatization reactions.

  • The methoxy group at position 1 is relatively stable but could potentially undergo demethylation under specific conditions.

The combined presence of these functional groups suggests that the compound would be sensitive to oxidative and reductive conditions, as well as to extremes of pH.

Synthesis and Related Derivatives

Related Derivatives

Several structurally related compounds have been identified and characterized:

  • Daunorubicinol aglycone (5,12-Naphthacenedione, 7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-8-(1S)-1-hydroxyethyl-1-methoxy-, (8S,10S)-), which differs from our target compound in having a 1-hydroxyethyl group instead of a 1,2-dihydroxyethyl group at position 8.

  • N-Benzyl-13-dihydroadriamycin hydrochloride, which contains additional structural elements including a glycosidic linkage to an amino sugar moiety.

These related compounds suggest that the target molecule is part of a broader family of anthracycline derivatives with variable substitution patterns, particularly at position 8 of the tetracyclic system.

Analytical Methods for Identification and Characterization

Chromatographic Methods

For identification and purity assessment of the compound, several chromatographic techniques would be applicable:

  • High-Performance Liquid Chromatography (HPLC): Given the compound's polarity and molecular weight, reverse-phase HPLC with UV-visible detection would be a primary method for analysis.

  • Thin-Layer Chromatography (TLC): This technique could serve as a rapid screening method, with visualization possible through the compound's intrinsic color or using appropriate staining reagents.

  • Mass Spectrometry (MS): Techniques such as electrospray ionization mass spectrometry (ESI-MS) would provide accurate mass determination and fragmentation patterns for structural confirmation.

Spectroscopic Methods

Comprehensive structural characterization would typically involve:

  • Nuclear Magnetic Resonance (NMR): Both one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments would be essential for complete structural elucidation.

  • Infrared Spectroscopy: This would confirm the presence of functional groups, particularly the hydroxyl and quinone moieties.

  • UV-Visible Spectroscopy: This would provide information about the chromophoric system and could be used for quantitative analysis.

Research Context and Scientific Relevance

Position within Anthracycline Chemistry

The compound represents an interesting variant within the broader context of anthracycline chemistry. The presence of a 1,2-dihydroxyethyl group at position 8, as opposed to the 1-hydroxyethyl group found in daunorubicinol aglycone, suggests potential differences in metabolic processing or biological activity.

This structural modification could potentially influence:

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator